9-Chloro-5-(4-ethoxyphenyl)-2-(2-furyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• Molecular Formula: C22H19ClN2O3
• Molecular Weight: 394.8 g/mol
• IUPAC Name: 9-chloro-5-(4-ethoxyphenyl)-2-(furan-2-yl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C22H19ClN2O3/c1-2-26-16-8-5-14(6-9-16)22-25-19(13-18(24-25)21-4-3-11-27-21)17-12-15(23)7-10-20(17)28-22/h3-12,19,22H,2,13H2,1H3
• InChI Key: UYHBDYPRCZCUBN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2N3C(CC(=N3)C4=CC=CO4)C5=C(O2)C=CC(=C5)Cl

Description

9-Chloro-5-(4-ethoxyphenyl)-2-(2-furyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine (CAS: 573949-88-9) is a pyrazolo-benzoxazine derivative with the molecular formula C₂₂H₁₉ClN₂O₃ and a molecular weight of 394.855 g/mol. Its structure features a chloro substituent at position 9, a 4-ethoxyphenyl group at position 5, and a 2-furyl moiety at position 2.

Biological Activity

9-Chloro-5-(4-ethoxyphenyl)-2-(2-furyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a compound of interest due to its potential biological activities, particularly in the realm of cancer treatment and other therapeutic applications. This article reviews the current understanding of its biological activity, including mechanisms of action, efficacy in various studies, and potential clinical applications.

Chemical Structure and Properties

• Molecular Formula : C$_{25}$H$_{23}$ClN$_{2}$O$_{3}$
• SMILES : CCOC1=CC=C(C=C1)C2N3C(CC(=N3)C4=CC=C(C=C4)OC)C5=C(O2)C=CC(=C5)Cl
• InChIKey : LGKFCFJNPBUVHO-UHFFFAOYSA-N

This compound belongs to the class of benzoxazines, which are known for their diverse pharmacological properties.

Biological Activity Overview

The compound has been studied for its anticancer properties, particularly against various cancer cell lines. A recent study indicated that derivatives of 1,4-benzoxazine scaffolds exhibit significant anti-proliferative activity. Specifically, compounds based on this scaffold demonstrated IC$_{50}$ values ranging from 7.84 to 16.2 µM against several cancer cell lines including PC-3 (prostate), MDA-MB-231 (breast), and U-87 MG (glioblastoma) .

The proposed mechanisms through which 9-Chloro-5-(4-ethoxyphenyl)-2-(2-furyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine exerts its effects include:

• Inhibition of Cell Proliferation : Studies indicate that this compound can inhibit the growth of cancer cells by interfering with cell cycle progression and inducing apoptosis.
• Anti-Angiogenic Properties : It may also possess the ability to inhibit angiogenesis, which is critical for tumor growth and metastasis .

In Vitro Studies

A series of in vitro tests evaluated the compound's effectiveness against various cancer cell lines. The following table summarizes the growth inhibition percentages observed:

Compound	MIA PaCa-2 (%)	MDA-MB-231 (%)	PC-3 (%)
9-Chloro...	59 ± 6.3	53 ± 3.7	1.0 ± 2.8
11a	91 ± 1.1	42 ± 11	11 ± 2.5
14a	>50	>40	>25

These results indicate a promising profile for this compound in targeting pancreatic and breast cancer cells .

Structure-Activity Relationship (SAR)

Research into the structure-activity relationship has shown that modifications to the benzoxazine scaffold can enhance biological activity. For instance, substituents on the phenyl rings significantly influence anticancer efficacy . This highlights the importance of chemical structure in developing more potent derivatives.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs vary in substituents on the phenyl ring, halogen type, and additional functional groups. Below is a comparative analysis based on molecular features and inferred pharmacological relevance:

Table 1: Structural and Physicochemical Comparison

Compound Name & CAS	Substituents (R1, R2)	Molecular Formula	Molecular Weight (g/mol)	Key Differences/Inferred Properties
Target Compound (573949-88-9)	R1=4-ethoxyphenyl, R2=2-furyl	C₂₂H₁₉ClN₂O₃	394.855	Ethoxy group enhances lipophilicity vs. methoxy; furyl may aid receptor binding.
9-Chloro-2-(2-furyl)-5-(4-methoxyphenyl)-... (423127-43-9)	R1=4-methoxyphenyl, R2=2-furyl	C₂₁H₁₇ClN₂O₃	380.83	Methoxy substituent reduces steric bulk compared to ethoxy, potentially lowering membrane permeability.
9-Chloro-2-(2-furyl)-5-phenyl-... (Unspecified CAS)	R1=phenyl, R2=2-furyl	C₂₀H₁₅ClN₂O₂	362.80	Unsubstituted phenyl decreases electron-donating effects, possibly reducing receptor affinity.
9-Chloro-5-(2,4-dichlorophenyl)-2-(4-fluorophenyl)-... (491615-78-2)	R1=2,4-dichlorophenyl, R2=4-fluorophenyl	C₂₂H₁₄Cl₃FN₂O	447.72	Electron-withdrawing Cl/F groups may enhance binding to hydrophobic receptor pockets.
9-Bromo-5-(4-fluorophenyl)-2-(4-methylphenyl)-... (Unspecified CAS)	R1=4-fluorophenyl, R2=4-methylphenyl	C₂₃H₁₈BrFN₂O₂	437.30	Bromo substituent increases molecular weight and polarizability vs. chloro.
Spiro[cyclohexane-1,5′-pyrazolo...] (330209-37-5)	Spiro cyclohexane structure	C₂₃H₂₃ClN₂O	390.90	Conformational rigidity from spiro system may limit receptor interaction.

Key Insights

Substituent Effects: Ethoxy vs. Methoxy: The ethoxy group in the target compound provides greater lipophilicity than methoxy analogs, likely enhancing blood-brain barrier penetration . Halogen Variations: Chloro (Cl) and bromo (Br) substituents influence molecular weight and van der Waals interactions. Bromo analogs (e.g., ) may exhibit prolonged half-lives due to slower metabolic clearance. Electron-Withdrawing Groups: Compounds with dichlorophenyl/fluorophenyl groups (e.g., ) could exhibit stronger binding to adenosine A₃ receptors, which favor hydrophobic interactions .

Furyl Group Role: The 2-furyl moiety in the target compound and analogs (e.g., ) may mimic adenosine’s ribose ring, a feature critical for adenosine receptor antagonism .

Research Findings and Hypothetical Pharmacological Relevance

• Adenosine A₃ Receptor Antagonism: Pyrazolo-triazolo-pyrimidine derivatives (e.g., MRE 3008F20 ) with furyl groups show nanomolar affinity for A₃ receptors. The target compound’s furyl and ethoxyphenyl groups may similarly target A₃, implicated in inflammatory and cancer pathways.
• Selectivity Trends : Methoxy and ethoxy substituents on phenyl rings are associated with A₂A/A₃ selectivity, whereas halogenated analogs may favor A₃ due to enhanced hydrophobicity .